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Cat. No.: B1257291
Get Quote

Advanced Characterization, Synthesis, and
Pharmacological Profile[1]
Executive Summary

13(18)-Oleanen-3-one (also known as d-Amyrone or Delta-Amyrone) is a pentacyclic
triterpenoid of the oleanane series.[1] It is a structural isomer of the more common -Amyrone
(Olean-12-en-3-one), distinguished by the migration of the double bond from the 12(13)
position to the tetrasubstituted 13(18) position.[1]

This compound has emerged as a high-value target in drug discovery due to its specific anti-
inflammatory properties, particularly its ability to inhibit COX-2 and NF-kB signaling pathways
without the gastric toxicity often associated with NSAIDs.[1] In fact, it exhibits gastroprotective
effects.[1] This guide provides a comprehensive technical breakdown of its chemistry, validated
synthesis protocols, and analytical fingerprints for researchers.[1]

Chemical Identity & Physicochemical Profile
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Property

Data

Chemical Name

13(18)-Oleanen-3-one

0-Amyrone; Delta-Amyrone; Olean-13(18)-en-3-

Synonyms

one
CAS Number 20248-08-2
Molecular Formula C30H4s0
Molecular Weight 424.71 g/mol

Structural Class

Pentacyclic Triterpene (Oleanane type)

Key Structural Feature

Tetrasubstituted double bond at C13-C18
(migration from C12—C13)

Solubility

Soluble in CHCIs, CH2Cl2, DMSO, Ethyl Acetate;

Insoluble in Water

Appearance

White crystalline powder

Synthesis & Production Methodologies

While 13(18)-Oleanen-3-one occurs naturally in species such as Sedum lineare and Euphorbia

supina, extraction yields are often low.[1] The most reliable method for research-scale

production is the semi-synthetic acid-catalyzed isomerization of 3-Amyrone.[1]

Reaction Mechanism

The transformation relies on the thermodynamic stability of the double bond. Under acidic

conditions, the trisubstituted double bond at C12(13) in B-Amyrone undergoes protonation and

a backbone rearrangement (often involving a hydride shift) to form the more stable,

tetrasubstituted double bond at C13(18).[1]

Validated Synthesis Protocol

Objective: Convert 3-Amyrone (Olean-12-en-3-one) to 6-Amyrone (13(18)-Oleanen-3-one).

Reagents:
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e Precursor: B-Amyrone (synthesized from -Amyrin via Jones oxidation).[1]

e Catalyst: Hydrochloric acid (HCI) or Montmorillonite K10 clay (Green chemistry alternative).

[1]
e Solvent: Chloroform (CHCIs) or Glacial Acetic Acid (AcOH).[1]

Step-by-Step Methodology:

Dissolution: Dissolve 1.0 equivalent of B-Amyrone in CHCIs (0.1 M concentration).

 Acidification: Bubble dry HCI gas through the solution for 30—-60 minutes at room
temperature (25°C). Alternatively, add concentrated H2SO4/AcOH mixture.[1]

o Note on Kinetics: The 12(13)-ene is kinetically favored; the 13(18)-ene is
thermodynamically favored.[1] Prolonged exposure to acid drives the equilibrium toward
the 13(18) isomer.

e Quenching: Pour the reaction mixture into ice-cold NaHCOs solution to neutralize the acid.

o Extraction: Extract with CH2Cl2 (3x). Wash the organic layer with brine and dry over
anhydrous Na2S0a4.[1]

 Purification: Concentrate in vacuo. The residue is purified via flash column chromatography
(Silica gel, Hexane:EtOAc gradient).[1]

o Target: d-Amyrone elutes slightly differently than B-Amyrone due to the conformational
change in the C/D rings.

Analytical Characterization (Self-Validating
Systems)

Distinguishing the 13(18)-ene isomer from the 12-ene precursor is the most critical quality
control step.[1] Standard 1H and 13C NMR provide definitive diagnostic signals.[1]

Nuclear Magnetic Resonance (NMR) Fingerprint

Diagnostic Logic:
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e [3-Amyrone (Precursor): Contains a vinylic proton at C12.[1]

e O0-Amyrone (Product): The double bond is tetrasubstituted (C13=C18).[1] No vinylic protons

are present.[1]

Cnmpa rative Data Tahle

- B-Amyrone (12-  d-Amyrone ) ]
Nucleus Position Diagnostic Note
ene) (13(18)-ene)
Primary
1H NMR H-12 0 5.20 ppm (t) Absent confirmation of
isomerization.
Characteristic of
13C NMR C-3 (Ketone) ~217.8 ppm ~217.5 ppm 3-oxo0
triterpenes.[1][2]
~25-28 ppm C12 becomes
13C NMR C-12 ~122.5 ppm
(CH2) saturated.[1]
Shift due to
~145.2 ppm ~139.2 ppm o
13C NMR C-13 tetrasubstitution.
(quat) (quat)
[1]
C18 becomes
~130.6 ppm
13C NMR C-18 ~47.0 ppm (CH) part of the
(quat)
alkene.[1]

Reference Grounding: The 13C shifts for the 13(18)-ene system (C13 ~139, C18 ~130) are
distinct from the 12-ene system (C12 ~122, C13 ~145).[1] The absence of the olefinic proton
signal at ~5.2 ppm in the 1H NMR spectrum is the rapid "Go/No-Go" test for reaction

completion.

Pharmacological Potential & Mechanism of Action

13(18)-Oleanen-3-one is not merely a structural curiosity; it possesses a distinct bioactivity

profile, particularly in inflammation and immunology.[1]

Primary Targets
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e COX-2 Inhibition: It acts as a specific inhibitor of Cyclooxygenase-2 (COX-2) expression,
sparing COX-1.[1] This selectivity is crucial for reducing inflammation without compromising

gastric mucosal integrity.[1]

o NF-kB Suppression: It blocks the nuclear translocation of the p65 subunit of NF-kB, thereby
downregulating downstream pro-inflammatory cytokines (TNF-a, IL-6, INOS).[1]

Therapeutic Applications

o Gastric Ulcer Protection: Unlike traditional NSAIDs, d-Amyrone has been shown to protect

against ethanol-induced gastric ulcers in murine models.[1]

o Endotoxic Shock: Pretreatment reduces mortality in LPS-induced sepsis models by curbing

the cytokine storm.[1]

Visualizing the Workflow & Pathway

The following diagram illustrates the synthesis pathway from the natural precursor 3-Amyrin,
the acid-catalyzed isomerization, and the downstream biological effects.

Semi-Synthesis & Isomerization
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Caption: Synthesis pathway converting 3-Amyrin to 13(18)-Oleanen-3-one and its subsequent
dual-inhibition mechanism against NF-kB and COX-2 inflammatory cascades.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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